N-(1-methyl-2-oxoindolin-5-yl)-2-(trifluoromethyl)benzamide

• IUPAC Name: N-(1-methyl-2-oxo-3H-indol-5-yl)-2-(trifluoromethyl)benzamide
• InChI: InChI=1S/C17H13F3N2O2/c1-22-14-7-6-11(8-10(14)9-15(22)23)21-16(24)12-4-2-3-5-13(12)17(18,19)20/h2-8H,9H2,1H3,(H,21,24)
• InChI Key: DXYGUPYILHHMQY-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=O)CC2=C1C=CC(=C2)NC(=O)C3=CC=CC=C3C(F)(F)F
• Molecular Formula: C17H13F3N2O2
• Molecular Weight: 334.29 g/mol

Description

N-(1-methyl-2-oxoindolin-5-yl)-2-(trifluoromethyl)benzamide is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. It is a synthetic compound that is derived from indole and benzamide. The compound has been synthesized using various methods, and its mechanism of action has been studied extensively.

Scientific Research Applications

Anticancer and Antitumor Activity

Studies have shown that certain derivatives of N-(1-methyl-2-oxoindolin-5-yl)-2-(trifluoromethyl)benzamide possess remarkable antitumor activity against various cancer cell lines, including Daoy, UW228-2, Huh-7, Hela, and MDA-MB231. These compounds have been found to be more potent than standard drugs in some cases, highlighting their potential as anticancer agents (Alafeefy et al., 2015). Furthermore, a series of derivatives exhibited significant anticancer and antioxidant activities, suggesting a protective role in pathological conditions like cancer and diabetes (Gudipati, Anreddy, & Manda, 2011).

Antimicrobial Activity

Novel derivatives have also been explored for their antibacterial and antifungal properties, with some compounds showing promising antimicrobial activities. This suggests that these derivatives could serve as prospective antimicrobials for various infections (Patel & Dhameliya, 2010).

Corrosion Inhibition

Research into the application of N-(1-methyl-2-oxoindolin-5-yl)-2-(trifluoromethyl)benzamide derivatives for corrosion inhibition has revealed that these compounds can act as effective corrosion inhibitors for mild steel in acidic media. This indicates their potential utility in protecting industrial materials from corrosive damage (Ansari, Quraishi, & Singh, 2015).

Antiepileptic and Neuroprotective Effects

Some derivatives have been synthesized and evaluated for their antiepileptic activity, showing significant effects in reducing seizure latency in mice models. This suggests a potential for these compounds to be developed into treatments for epilepsy and possibly other neurological disorders (Asadollahi et al., 2019).